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Introduction

The Bell XP-59A Airacomet, America's first jet-powered aircraft, was developed during World

War II. While primarily a testbed for jet propulsion technology, it was also conceived as a

potential combat fighter.[1][2] Its unique design, lacking a propeller, allowed for a concentration

of heavy armament in the nose, a significant advantage over contemporary propeller-driven

fighters that required gun synchronization.[3][4] This document outlines the various armament

configurations, quantitative specifications, and testing protocols associated with the XP-59A

and its subsequent variants.

Armament Configurations & Quantitative Data
The armament of the Airacomet series evolved through its development, from the initial XP-59A

prototypes to the P-59A and P-59B production models. The primary configurations were

centered around a mix of heavy caliber cannons and machine guns mounted in the nose for a

powerful, concentrated stream of fire.[3][5]
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Aircraft Variant Weapon System Caliber
Ammunition
Capacity

XP-59A (Initial) 2 x M10 Autocannon 37 mm 44 rounds per gun[1]

YP-59A 2 x M10 Autocannon 37 mm Not specified

P-59A / P-59B
1 x M4/M10

Autocannon
37 mm 44 rounds[6][7]

3 x AN/M2 Browning .50 cal (12.7 mm)
200 rounds per gun[6]

[7][8]

P-59B (Optional) 2 x 1,000 lb Bombs N/A N/A

8 x 60 lb Rockets N/A N/A

Weapon System Logical Flow
The armament selection for the P-59 series represented a logical progression from a heavy

twin-cannon prototype to a more versatile mixed-armament production model. This adaptation

likely reflected testing feedback regarding the aircraft's stability as a gun platform and the

desire for a higher volume of fire from the machine guns to supplement the slower-firing

cannon.
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Prototype Phase (XP-59A)

Service Test Phase (YP-59A)

Production Phase (P-59A/B)

Initial XP-59A Armament

Two 37mm M10 Cannons

Specified with

YP-59A Armament

Configuration
Carried Over

Two 37mm M10 Cannons (most)

Equipped with

Standard P-59A/B Armament

Refined to

One 37mm M4 Cannon
Three .50 cal Machine Guns

Standardized to

Optional Bombs or Rockets
(Underwing Racks)

Could also carry
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Initial Concept:
Nose-Mounted Heavy Guns

Prototype Armament:
2 x 37mm Cannon (XP-59A)

Ground Firing & Harmonization

In-Flight Gunnery Trials
(Muroc Field)

Pilot Feedback:
'Unstable Gun Platform'

Mock Combat vs.
P-47, P-38

Armament Refinement:
1x 37mm + 3x .50 cal (P-59A/B)

Result:
Outclassed by Piston Fighters

Final Role Assignment:
Trainer & Testbed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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